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Compound of Interest

Compound Name: C.I. Vat Green 9

Cat. No.: B1584405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing C.I. Vat Green 9 in the

formulation of light-resistant coatings. The information is intended for professionals in research

and development environments.

Introduction to C.I. Vat Green 9
C.I. Vat Green 9 is a violanthrone-based vat dye, also known by other names such as Vat

Black BB and Cibanon Black 2BX-01.[1][2] While historically used in textile dyeing, its inherent

stability and good lightfastness make it a candidate for high-performance pigment in coatings.

[3] Its molecular structure contributes to its stability under various conditions, which is a critical

attribute for applications requiring long-lasting color retention.[3]
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Property Value

C.I. Name Vat Green 9

C.I. Number 59850

CAS Number 6369-65-9 / 28780-10-1

Molecular Formula C34H15NO4

Molecular Weight 501.49 g/mol

Appearance Black Powder

Solubility

Insoluble in water and ethanol; soluble in o-

chlorophenol, xylene, and tetralin; slightly

soluble in acetone, chloroform, pyridine, and

toluene.[2][4]

Performance Data
C.I. Vat Green 9 exhibits excellent lightfastness, making it suitable for coatings requiring high

durability and resistance to weathering.

Lightfastness Data (Textile Application - Xenon Test):

Test Condition Lightfastness Rating (ISO)

1/12 Standard Depth 6-7

1/1 Standard Depth 7-8

2/1 Standard Depth 7-8

Note: This data is based on textile dyeing applications but is indicative of the pigment's inherent

light stability. Performance in a specific coating formulation will depend on the binder system,

additives, and pigment concentration.
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The formulation of a stable and durable coating with C.I. Vat Green 9 requires careful selection

of binders, solvents, and additives.

Recommended Binder Systems
Thermosetting Acrylic/Melamine Formaldehyde Resins: These systems are known for their

excellent durability and are often used in automotive and industrial applications where high

performance is required.[5]

Polyurethane (PU) Coatings: PUs offer high abrasion resistance, flexibility, and good

weatherability.

Solvent-based Acrylics: These are versatile and can be tailored for various applications.

Pigment Dispersion
Proper dispersion of C.I. Vat Green 9 is critical to achieve optimal color strength, gloss, and

stability. Due to its nature as a vat dye, it is supplied as a pigment powder that needs to be

thoroughly dispersed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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